4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3-chloro-2-methylphenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-8-10(3-2-4-12(8)15)11-6-5-9(14(17)18)7-13(11)16/h2-7,16H,1H3,(H,17,18)
• InChI Key: HCSKDCQKFVNQNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID40690262
• Molecular Weight: 262.69 g/mol
• CAS RN: 1261965-28-9

Description

4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid, also known as chloromethyl salicylate, is an organic compound with a molecular formula of C11H9ClO3. It is a white crystalline solid with a melting point of 102-104°C and a boiling point of 244-245°C. It is soluble in most organic solvents, such as ethanol and dimethyl sulfoxide (DMSO). Chloromethyl salicylate is widely used in various scientific research applications, including synthesis, drug design, and biochemistry.

Scientific Research Applications

Chloromethyl salicylate has a wide range of scientific research applications, including drug design, synthetic chemistry, and biochemistry. It is used as an intermediate in the synthesis of various drugs, such as nonsteroidal anti-inflammatory drugs (NSAIDs), and as a starting material for the synthesis of various other organic compounds. In biochemistry, it is used as a reagent in the modification of proteins and peptides, as well as in the synthesis of fluorescent probes.

Mechanism of Action

Chloromethyl salicylate is a versatile reagent that can be used to modify proteins and peptides. It reacts with the side chains of amino acids, such as lysine, to form a covalent bond. This covalent bond can be used to attach a variety of molecules, such as fluorescent probes, to the protein or peptide.
Biochemical and Physiological Effects
Chloromethyl salicylate has been used in various biochemical and physiological studies. It has been used to modify proteins and peptides for the purpose of studying their structure and function. It has also been used to study the effects of various drugs on the body, as well as to study the effects of various environmental toxins on the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid, 95% salicylate in lab experiments is its versatility. It can be used to modify proteins and peptides for the purpose of studying their structure and function. It is also relatively easy to use and is relatively non-toxic. However, it is important to note that 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid, 95% salicylate can react with other molecules in the environment, which can lead to unwanted side reactions.

Future Directions

There are a variety of potential future directions for the use of 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid, 95% salicylate in scientific research. It could be used to develop new drugs and therapeutics, as well as to study the effects of various environmental toxins on the body. It could also be used to modify proteins and peptides for the purpose of studying their structure and function. Additionally, it could be used to study the effects of various drugs on the body, as well as to develop new fluorescent probes for imaging and detection.

Synthesis Methods

Chloromethyl salicylate can be synthesized by the reaction of 3-hydroxybenzoic acid and 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid, 95% methyl ether in the presence of a base catalyst, such as potassium carbonate. The reaction is typically carried out at a temperature of 80-90°C for a period of 2-3 hours. The reaction yields a white crystalline solid with a purity of 95%.